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Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-4-hydroxyanthraquinone (CAS No: 116-85-8), also known as Disperse Red 15, is
an anthraquinone-based compound widely used as a red dye and fluorescent indicator.[1][2] Its
chemical structure allows for applications in various fields, including dye manufacturing,
biological staining, and as an intermediate for the synthesis of other complex molecules.[3][4]
Proper preparation of its solutions is critical for ensuring experimental reproducibility and
accuracy. This document provides detailed protocols for the preparation, handling, and storage
of 1-Amino-4-hydroxyanthraquinone solutions for laboratory use.

Physicochemical and Safety Data

Handling 1-Amino-4-hydroxyanthraquinone requires adherence to strict safety protocols due
to its potential hazards. It is considered a possible cancer hazard based on animal data and
can produce toxic nitrogen oxide fumes upon combustion.[5][6] Always handle the compound in
a well-ventilated area or chemical fume hood, wearing appropriate Personal Protective
Equipment (PPE), including gloves, safety goggles, and a lab coat.[6]

Table 1: Physicochemical Properties of 1-Amino-4-hydroxyanthraquinone
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Property Value Reference
CAS Number 116-85-8

Molecular Formula C14HoNOs3

Molecular Weight 239.23 g/mol [7]

Deep purple to dark brown or
Appearance _ [5]
red crystalline powder

Melting Point 216 °C [5]
Boiling Point 510.8 £ 50.0 °C at 760 mmHg [5]
Density 1.5+0.1 g/cm3 [5]

| Purity | 296% | |

Table 2: Solubility Profile

Solvent Solubility Reference
Water Soluble [5]

Ethanol Soluble [51[8]
Acetone Soluble [5]
Benzene Soluble [5]

| Water-Amide Mixtures | Solubility is higher than in water alone and is dependent on the
amide:water ratio and temperature.[9][10] |[9][10] |

Protocols for Solution Preparation

The following protocols outline the steps for preparing stock and working solutions of 1-Amino-
4-hydroxyanthraquinone.

Organic solvents like DMSO or ethanol are commonly used to prepare stock solutions for
biological experiments due to the compound's good solubility.
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Materials:

1-Amino-4-hydroxyanthraquinone powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (ACS grade or higher)
Calibrated analytical balance

Spatula and weighing paper/boat

Appropriate volumetric flask (e.g., 10 mL)

Vortex mixer and/or sonicator

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Methodology:

Calculate Required Mass: To prepare 10 mL of a 10 mM solution, calculate the mass of the
compound needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 239.23 g/mol = 0.00239 g = 2.39 mg

Weighing: In a chemical fume hood, carefully weigh out 2.39 mg of 1-Amino-4-
hydroxyanthraquinone powder using an analytical balance.

Dissolution: Transfer the weighed powder to the 10 mL volumetric flask. Add approximately
7-8 mL of the chosen solvent (DMSO or Ethanol).

Mixing: Cap the flask and vortex thoroughly. If the powder does not dissolve completely, use
a bath sonicator for 5-10 minutes until the solution is clear and homogenous.

Final Volume Adjustment: Once fully dissolved, add the solvent to the 10 mL mark on the
volumetric flask. Invert the flask several times to ensure the solution is uniformly mixed.
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» Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protecting
tubes (e.g., amber vials). Store at -20°C, protected from light.[1] In solvent, the compound is
stable for up to 1 month at -20°C or 6 months at -80°C.[1]

This protocol describes the dilution of the organic stock solution into an aqueous buffer for final
experimental use.

Materials:

10 mM 1-Amino-4-hydroxyanthraquinone stock solution (from Protocol 1)

Aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), Tris-HCI)

Sterile conical tubes or appropriate containers

Micropipettes
Methodology:

e Thaw Stock Solution: Remove an aliquot of the 10 mM stock solution from the -20°C freezer
and allow it to thaw completely at room temperature.

e Dilution Calculation: Determine the volume of stock solution needed to achieve the desired
final concentration in your aqueous buffer. For example, to prepare 1 mL of a 10 uM working
solution:

o MiVi = Mz2V2
o (10,000 pM) x V1 = (10 puM) x (1000 pL)
o Vi=1uL

e Preparation: Add 999 pL of the desired aqueous buffer to a sterile tube. Add 1 uL of the 10
mM stock solution.

e Mixing: Vortex the tube gently to ensure complete mixing.
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o Usage: Use the freshly prepared working solution immediately. Do not store aqueous
working solutions for extended periods, as the compound may precipitate out of solution.
Perform a visual check for any precipitation before use.

Visualized Workflows

The following diagrams illustrate key workflows for handling and using 1-Amino-4-
hydroxyanthraquinone solutions.

Solution Preparation Workflow

1. Weigh Powder in Fume Hood 2. Add Organic Solvent (e.g., DMSO) 3. Dissolve (Vortex/Sonicate) 4. Adjust to Final Volume gammeg 5. Aliquot into Light-Protecting Tubes 6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.
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General Experimental Workflow (Fluorescence Staining)

1. Thaw Stock Solution Aliquot

2. Prepare Aqueous Working Solution

3. Treat Sample (Cells/Tissue)

4. Wash to Remove Excess Dye

5. Visualize with Fluorescence Microscopy

Click to download full resolution via product page

Caption: General workflow for a fluorescence staining experiment.

Safety and Handling Logic

Gloves
Select PPE  Goggles
Lab Coat

Possible Carcinogen In Fume Hood Follow Local Regulations

Assess Hazards Handle Dispose

Flammable Avoid Dust/Aerosol Hazardous Waste
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Caption: Logical flow for safe handling and disposal.

Stability and Storage

e Solid Form: The powder should be stored in a cool, dry, well-ventilated area away from fire
and heat sources, and incompatible materials.[11] The packaging should be kept sealed.[11]

o Stock Solutions: As recommended, store stock solutions in organic solvents at -20°C or
-80°C in tightly sealed, light-protected aliquots to minimize freeze-thaw cycles.[1]

e Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid
chlorides.[6][11] The compound is stable under normal, recommended storage conditions.[6]

Waste Disposal

All waste containing 1-Amino-4-hydroxyanthraquinone, including empty containers,
contaminated labware, and unused solutions, should be treated as hazardous chemical waste.
[6] Disposal must be carried out in accordance with local, regional, and national environmental
regulations.[6] Do not release into the environment.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation and
Handling of 1-Amino-4-hydroxyanthraquinone Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1669015#preparation-of-1-amino-4-
hydroxyanthraquinone-solutions-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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